(R)-2-(((Benzyloxy)carbonyl)amino)-6-ureidohexanoic acid

• CAS: 218938-56-8
• Synonyms: 218938-56-8; (R)-2-(((Benzyloxy)carbonyl)amino)-6-ureidohexanoicacid; Cbz-D-Hcit-OH; Cbz-D-Homocitrulline; CTK1A1480; MolPort-023-331-309; ZINC2556759; 1087AB; ANW-60632; AKOS016003205; AJ-39971; AK-87797; KB-209648; RT-024500
• Molecular Formula: C15H21N3O5
• Molecular Weight: 323.34 g/mol
• SMILES: C1=CC=C(C=C1)COC(=O)NC(CCCCNC(=O)N)C(=O)O
• InChI: InChI=1S/C15H21N3O5/c16-14(21)17-9-5-4-8-12(13(19)20)18-15(22)23-10-11-6-2-1-3-7-11/h1-3,6-7,12H,4-5,8-10H2,(H,18,22)(H,19,20)(H3,16,17,21)/t12-/m1/s1
• InChIKey: GDAQVXISDUMUJG-GFCCVEGCSA-N

(R)-2-(((Benzyloxy)carbonyl)amino)-6-ureidohexanoic acid (CAS 218938‑56‑8), also referred to as Cbz-D-Homocitrulline, Z-D-Homocitrulline or N2-((benzyloxy)carbonyl)-N6-carbamoyl-D-lysine, is a protected non‑proteinogenic amino acid derivative of the D‑homocitrulline scaffold. It bears a benzyloxycarbonyl (Cbz) α‑amino protecting group and a ureido side‑chain, yielding the molecular formula C₁₅H₂₁N₃O₅ (MW 323.34).

(R)-2-(((Benzyloxy)carbonyl)amino)-6-ureidohexanoic acid (CAS 218938-56-8): A Cbz-Protected D-Homocitrulline Building Block for Peptide Synthesis and Drug Design

(R)-2-(((Benzyloxy)carbonyl)amino)-6-ureidohexanoic acid (CAS 218938‑56‑8), also referred to as Cbz-D-Homocitrulline, Z-D-Homocitrulline or N2-((benzyloxy)carbonyl)-N6-carbamoyl-D-lysine, is a protected non‑proteinogenic amino acid derivative of the D‑homocitrulline scaffold. It bears a benzyloxycarbonyl (Cbz) α‑amino protecting group and a ureido side‑chain, yielding the molecular formula C₁₅H₂₁N₃O₅ (MW 323.34) [1]. The compound is employed as a chiral building block in solid‑phase and solution‑phase peptide synthesis, particularly for introducing a D‑homocitrulline (D‑Hci) residue with orthogonal Cbz protection that is removable by catalytic hydrogenolysis . Its D‑stereochemistry renders it resistant to common proteolytic enzymes, which is critical for designing metabolically stable peptide‑based probes and therapeutics .

Chiral D‑homocitrulline scaffold

Stereochemical‑control for D‑Hci residue incorporation in peptide research

Cbz orthogonal protection

Removable by hydrogenolysis, complementary to Boc and Fmoc strategies

D‑stereochemistry

Supports proteolytic stability in peptide probe and tool compound design

• [1] PubChem CID 7019154: (R)-2-(((Benzyloxy)carbonyl)amino)-6-ureidohexanoic acid. National Center for Biotechnology Information (2026). View Source

Why Generic Substitution of (R)-2-(((Benzyloxy)carbonyl)amino)-6-ureidohexanoic acid with In‑Class Analogs Compromises Peptide Integrity and Biological Outcome

Substituting this compound with its L‑enantiomer (CAS 57533‑91‑2), a different N‑protecting group variant (e.g., Fmoc‑D‑Homocitrulline, Boc‑D‑Homocitrulline), or unprotected D‑Homocitrulline alters critical chemical and biological properties. The D‑configuration is essential for proteolytic resistance and, when incorporated into peptide antagonists, eliminates the edematogenic effects associated with basic D‑amino acid residues at position 6 of LH‑RH antagonists [1]. The Cbz protecting group provides orthogonal deprotection conditions (hydrogenolysis) that differ from the acid‑labile Boc and base‑labile Fmoc groups, directly impacting peptide synthesis strategy and yield [2]. Even nominal purity differences observed among commercial sources—ranging from 95 % to 99 %—can influence coupling efficiency and final peptide purity in demanding solid‑phase syntheses . Therefore, generic interchange of building blocks without verification of stereochemistry, protecting‑group identity, and purity risks failed syntheses, altered biological activity, and irreproducible experimental results.

L‑enantiomer (CAS 57533‑91‑2)

Inverted stereochemistry may abolish proteolytic resistance and shift biological recognition, making the building block unfit for D‑homocitrulline applications.

Fmoc‑ or Boc‑D‑homocitrulline

Different protecting groups require re‑optimized deprotection sequences; orthogonal hydrogenolysis advantage is lost, potentially affecting synthesis route and yield.

Lower purity grade (e.g. 95%)

Increased side‑product levels may reduce coupling efficiency in SPPS and compromise final peptide purity, requiring additional preparative chromatography.

• [1] Rivier J, Porter J, Hoeger C, et al. Highly potent antagonists of luteinizing hormone‑releasing hormone free of edematogenic effects. Proc Natl Acad Sci USA. 1988;85(5):1637‑1641. doi:10.1073/pnas.85.5.1637. View Source
• [2] Master Organic Chemistry. Protecting Groups for Amines: Carbamates – Cbz, Fmoc, Boc. 2018. View Source

Quantitative Differentiation of (R)-2-(((Benzyloxy)carbonyl)amino)-6-ureidohexanoic acid Against Closest Analogs

D‑Homocitrulline vs L‑Homocitrulline in Peptide Antagonist Efficacy and Edematogenic Side‑Effects

In head‑to‑head comparisons within the same peptide scaffold, substituting D‑Arg⁶ with D‑Cit⁶ or D‑Hci⁶ completely abolished the edematogenic effects observed with D‑Arg⁶‑containing antagonists [1]. The D‑Hci⁶ analog [Ac‑D‑Nal(2)¹, D‑Phe(pCl)², D‑Trp³, D‑Hci⁶, D‑Ala¹⁰]LH‑RH achieved 100 % inhibition of ovulation at a dose of 3 µg in cycling rats and suppressed LH levels for 47 h at 25 µg, with no edematogenic response at doses up to 1.5 mg/kg [1]. In contrast, the parent D‑Arg⁶ antagonist produced significant edematogenic effects at comparable doses [1]. This demonstrates that the D‑Hci residue (derivable from the target building block) maintains antagonist potency while eliminating a limiting toxicity.

D‑Hci vs D‑Arg in LH‑RH antagonist

Head‑to‑head

D‑Hci⁶ antagonist: 100% ovulation inhibition at 3 µg; no edematogenic response up to 1.5 mg/kg D‑Arg⁶ antagonist: inhibition with edematogenic response at comparable doses

Reported elimination of edematogenic response while maintaining anti‑ovulatory endpoint

Rat model data; supports D‑Hci residue selection for tolerability‑focused peptide design

Evidence Dimension	In vivo anti-ovulatory activity and edematogenic adverse effect in rat LH‑RH antagonist models
Target Compound Data	100 % ovulation inhibition at 3 µg; LH suppression for 47 h at 25 µg; no edematogenic effect at 1.5 mg/kg (D‑Hci⁶ containing antagonist)
Comparator Or Baseline	D‑Arg⁶ antagonist: also potent inhibition but causes edematogenic effects at similar doses
Quantified Difference	Complete elimination of edematogenic response while retaining comparable anti‑ovulatory potency
Conditions	Perfused rat pituitary cell system (in vitro, 5:1 antagonist/LH‑RH molar ratio); cycling rat ovulation inhibition assay (in vivo); ovariectomized rat LH suppression assay

Why This Matters

A researcher selecting a homocitrulline building block for therapeutic peptide design must use the D‑Hci precursor to avoid the edematogenic toxicity associated with D‑Arg residues, while preserving nanomolar-level antagonist potency.

• [1] Rivier J, Porter J, Hoeger C, et al. Highly potent antagonists of luteinizing hormone‑releasing hormone free of edematogenic effects. Proc Natl Acad Sci USA. 1988;85(5):1637‑1641. doi:10.1073/pnas.85.5.1637. View Source

Chiral Configuration: D‑Enantiomer vs L‑Enantiomer Building Block Identity

Commercial specifications confirm the compound exists as the defined (R)‑stereoisomer, as evidenced by the InChI stereo‑descriptor `/t12-/m1/s1` and IUPAC name (2R)-6-(carbamoylamino)-2-(phenylmethoxycarbonylamino)hexanoic acid [1]. The corresponding L‑enantiomer (CAS 57533‑91‑2) is assigned the stereo‑descriptor `/t12-/m0/s1` . This stereochemical distinction is absolute and governs biological recognition: only the D‑enantiomer provides proteolytic stability and, when incorporated into peptides, generates the edematogenic‑sparing pharmacological profile described in the literature [2]. The two enantiomers are not interchangeable for any application requiring stereospecific target engagement.

Enantiomeric identity

Class‑level

Target (D‑Hci): InChI stereo‑descriptor /t12-/m1/s1, (R)‑configuration L‑enantiomer: /t12-/m0/s1, (S)‑configuration

Absolute configuration governs proteolytic resistance and target recognition

Enantiomer interconversion not permissible; procurement must verify chiral identity

Evidence Dimension	Absolute configuration at the Cα position
Target Compound Data	(R)‑configuration (D‑homocitrulline), InChI stereo‑descriptor /t12-/m1/s1, CAS 218938‑56‑8 [1]
Comparator Or Baseline	(S)‑configuration (L‑homocitrulline), InChI stereo‑descriptor /t12-/m0/s1, CAS 57533‑91‑2
Quantified Difference	Inverted stereochemistry leading to opposite biological recognition; D‑enantiomer resists proteolysis, L‑enantiomer is a substrate for endogenous proteases
Conditions	Defined by InChI stereochemical notation; biological outcome validated in LH‑RH antagonist models [2]

Why This Matters

Procurement of the incorrect enantiomer leads to peptides with unintended metabolic lability and nullified pharmacological activity, making enantiomeric identity a binary selection criterion.

• [1] PubChem CID 7019154: (R)-2-(((Benzyloxy)carbonyl)amino)-6-ureidohexanoic acid. InChI stereochemistry. View Source
• [2] Rivier J, Porter J, Hoeger C, et al. Highly potent antagonists of luteinizing hormone‑releasing hormone free of edematogenic effects. Proc Natl Acad Sci USA. 1988;85(5):1637‑1641. View Source

Commercial Purity Tier: High‑Purity Specification vs Standard Grade

Vendor‑reported minimum purity specifications for Cbz‑D‑Homocitrulline (CAS 218938‑56‑8) span from 95 % (AKSci, catalogue 1087AB) to 99 % (BOC Sciences, catalogue BAT‑006912) . In contrast, comparable building blocks such as Fmoc‑D‑Homocitrulline (CAS 201485‑38‑3) are routinely offered at ≥98 % to 99 % purity . The 99 % tier ensures lower levels of enantiomeric and side‑product impurities that can cap growing peptide chains or lead to deletion sequences in solid‑phase peptide synthesis (SPPS). For SPPS applications requiring >95 % crude peptide purity, selection of the 99 % grade building block reduces the need for extensive HPLC purification and improves overall synthetic yield.

Purity specification tier

Data to verify

99% purity (BOC Sciences) 95% purity (AKSci) Fmoc‑D‑Homocitrulline comparators typically ≥98%

Higher purity may improve SPPS coupling efficiency and reduce deletion sequences

Vendor CoA specifications; confirm lot‑specific purity before synthesis

Evidence Dimension	Minimum purity specification by vendor
Target Compound Data	95 % (AKSci); 99 % (BOC Sciences) for Cbz‑D‑Homocitrulline
Comparator Or Baseline	Fmoc‑D‑Homocitrulline typically ≥98–99 % (ChemImpex) ; Boc‑D‑Homocitrulline ≥98 %
Quantified Difference	4 percentage point purity gap between lowest and highest specification; the 99 % grade confers ≤1 % total non‑peptidic impurities vs ≤5 % for 95 % grade
Conditions	Vendor Certificate of Analysis (CoA) specifications for research‑grade material

Why This Matters

Procurement of the 99 % purity grade minimizes side‑product formation during SPPS, directly improving final peptide purity and reducing preparative chromatography costs.

Protecting‑Group Orthogonality: Cbz (Z) vs Fmoc vs Boc in Peptide Synthesis Strategy

The Cbz protecting group is removed by catalytic hydrogenolysis (H₂/Pd‑C) or strong acid (HBr/AcOH), conditions under which both the Boc (acid‑labile) and Fmoc (base‑labile) groups are orthogonal [1]. This orthogonality enables selective deprotection sequences in complex peptide assemblies. For example, when a peptide contains both Cbz‑ and Boc‑protected amines, acidic Boc removal with TFA leaves the Cbz group intact, while hydrogenolytic Cbz removal spares the Boc group . In contrast, Fmoc‑based strategies require piperidine‑mediated deprotection, which is incompatible with base‑sensitive side‑chain modifications. The Cbz‑D‑Homocitrulline building block thus uniquely enables hydrogenation‑based deprotection strategies that are complementary to both Fmoc and Boc protocols, expanding the accessible synthetic route space [2].

Protecting‑group orthogonality

Class‑level inference

Cbz: H₂/Pd‑C or HBr/AcOH Boc: TFA Fmoc: piperidine

Enables sequential orthogonal deprotection in multi‑amine peptide syntheses

Standard protocols; verify compatibility with side‑chain protecting groups

Evidence Dimension	Deprotection conditions and orthogonality
Target Compound Data	Cbz (Z): removed by H₂/Pd‑C or HBr/AcOH; stable to TFA and piperidine
Comparator Or Baseline	Boc: removed by TFA; stable to hydrogenolysis and base. Fmoc: removed by 20 % piperidine; stable to acid and hydrogenolysis
Quantified Difference	Orthogonal deprotection triad: each protecting group can be removed without affecting the other two, enabling three‑dimensional protecting‑group strategies
Conditions	Standard peptide synthesis deprotection protocols (TFA for Boc, piperidine/DMF for Fmoc, H₂/Pd‑C for Cbz)

Why This Matters

A peptide chemist selecting a D‑homocitrulline precursor for a synthesis requiring orthogonal protection of multiple amines must choose the Cbz‑protected variant when hydrogenolytic removal is desired without disturbing Boc‑ or Fmoc‑protected residues elsewhere in the sequence.

• [1] Master Organic Chemistry. Protecting Groups for Amines: Carbamates. 2018. View Source
• [2] Chem‑Station. Benzyloxycarbonyl (Cbz/Z) Protecting Group. 2018. View Source

Optimal Research and Industrial Application Scenarios for (R)-2-(((Benzyloxy)carbonyl)amino)-6-ureidohexanoic acid

Synthesis of Edematogenic‑Spare LH‑RH Antagonist Peptide Candidates

The D‑Hci residue introduced via this building block is directly validated in potent LH‑RH antagonists that avoid the histamine‑mediated edematogenic side effects of D‑Arg⁶‑containing analogs. Peptide medicinal chemists employ Cbz‑D‑Homocitrulline in the solid‑phase assembly of [Ac‑D‑Nal(2)¹, D‑Phe(pCl)², D‑Trp³, D‑Hci⁶, D‑Ala¹⁰]LH‑RH and related sequences, achieving 100 % ovulation inhibition at 3 µg doses in vivo [1]. The Cbz group is removed by hydrogenolysis at the conclusion of synthesis, liberating the free N‑terminus for subsequent acetylation.

Construction of Protease‑Resistant Peptide Probes and Stapled Peptide Therapeutics

The D‑configuration of the homocitrulline core confers inherent resistance to endogenous proteases such as trypsin and chymotrypsin . Researchers designing metabolically stable peptide‑based imaging probes or protease‑resistant stapled peptides incorporate Cbz‑D‑Homocitrulline as a key building block. The orthogonal Cbz protection allows selective late‑stage deprotection under neutral hydrogenation conditions that preserve acid‑ and base‑sensitive functionality elsewhere in the molecule.

Multi‑Protecting‑Group Peptide Synthesis Requiring Orthogonal Amine Deprotection

In complex syntheses requiring sequential deprotection of three or more amine functionalities, the Cbz group provides a third orthogonal dimension alongside Boc (acid) and Fmoc (base) [2]. Cbz‑D‑Homocitrulline is introduced at a specific position, and its hydrogenolytic removal proceeds without affecting concurrent Boc‑ or Fmoc‑protected residues. This strategy is essential for the total synthesis of branched or cyclic peptides where regioselective amine liberation dictates the final topology.

High‑Purity Reference Standard for Analytical Method Development

The 99 % purity grade of Cbz‑D‑Homocitrulline (BOC Sciences, BAT‑006912) qualifies it as a reference standard for HPLC method development and impurity profiling of peptide active pharmaceutical ingredients (APIs) containing D‑homocitrulline residues . Its defined stereochemistry and high chemical purity enable accurate calibration of chiral and achiral analytical methods used in quality control release testing.

Application

Selection Property

Validation Focus

LH‑RH antagonist peptide design

D‑Hci residue with reduced edematogenic response potential

In vivo anti‑ovulatory activity and tolerability endpoints

Protease‑resistant peptide probes

D‑configuration proteolytic stability

Stability assays against trypsin/chymotrypsin

Complex orthogonal synthesis

Cbz orthogonality to Boc/Fmoc deprotection conditions

Selective sequential deprotection verification

Analytical method development

High chemical purity and defined chirality

HPLC calibration and impurity profiling

• [1] Rivier J, Porter J, Hoeger C, et al. Highly potent antagonists of luteinizing hormone‑releasing hormone free of edematogenic effects. Proc Natl Acad Sci USA. 1988;85(5):1637‑1641. View Source
• [2] Master Organic Chemistry. Protecting Groups for Amines: Carbamates. 2018. View Source